Cas no 2171198-44-8 ((1R)-1-4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenylethan-1-amine)

• Product Name: (1R)-1-4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenylethan-1-amine
• CAS No: 2171198-44-8
• MF: C₁₄H₁₈FNO
• MW: 235.29722738266
• CID: 5937142
• PubChem ID: 165784016
• Update Time: 2025-10-21

(1R)-1-4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenylethan-1-amine
• (1R)-1-[4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenyl]ethan-1-amine
• 2171198-44-8
• EN300-1586954

• Inchi： 1S/C14H18FNO/c1-9-7-13(11-3-5-17-6-4-11)14(15)8-12(9)10(2)16/h3,7-8,10H,4-6,16H2,1-2H3/t10-/m1/s1
• InChI Key： JNYCECFLSUKABC-SNVBAGLBSA-N
• SMILES： FC1=CC([C@@H](C)N)=C(C)C=C1C1=CCOCC1

Computed Properties

• Exact Mass: 235.137242360g/mol
• Monoisotopic Mass: 235.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R)-1-4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenylethan-1-amine

Chemical Profile of (1R)-1-4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenylethan-1-amine (CAS No. 2171198-44-8)

The compound (1R)-1-4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenylethan-1-amine, identified by its CAS number 2171198-44-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyran ring and a fluoro-substituent on the aromatic phenyl ring introduces unique electronic and steric properties that make this compound a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of novel therapeutic agents. The 3,6-dihydro-2H-pyran moiety in this compound not only contributes to its structural complexity but also enhances its potential for biological activity. This class of compounds has been extensively studied for their role in modulating various biological pathways, making them invaluable in the development of drugs targeting neurological disorders, inflammatory conditions, and other metabolic diseases.

The fluoro-substituent at the 5-position of the phenyl ring is another critical feature that influences the pharmacokinetic and pharmacodynamic properties of the molecule. Fluorinated aromatic compounds are well-known for their improved metabolic stability, enhanced binding affinity, and altered pharmacological profiles. This modification has been strategically incorporated to optimize the compound's interaction with biological targets, thereby increasing its therapeutic efficacy.

Current research in medicinal chemistry increasingly emphasizes the importance of chirality in drug design. The stereochemical configuration at the (1R) position in this compound plays a crucial role in determining its biological activity. Enantiomerically pure compounds often exhibit more predictable and potent pharmacological effects compared to their racemic counterparts. The synthesis and characterization of this enantiomerically pure form highlight the compound's potential as a lead molecule for further derivatization and optimization.

Recent studies have demonstrated that derivatives of pyran-based compounds exhibit significant promise in treating a variety of diseases. For instance, modifications to the pyran ring have shown effectiveness in inhibiting enzymes involved in cancer metabolism and inflammation. The combination of the pyran ring, fluoro-substituent, and chiral center in (1R)-1-4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenylethan-1-amine positions it as a versatile scaffold for developing novel therapeutics.

The structural features of this compound also make it an attractive candidate for computational studies and molecular modeling. These techniques can help elucidate its interactions with biological targets at the atomic level, providing insights into its mechanism of action. Such detailed understanding is crucial for optimizing drug design and improving therapeutic outcomes.

In addition to its potential therapeutic applications, this compound may also find utility in research settings as a tool compound for studying specific biological pathways. Its unique structural features can be exploited to develop probes that interact selectively with particular targets, aiding in the discovery of new drug candidates and biomarkers.

As research progresses, the integration of advanced synthetic methodologies will be essential for further exploring the chemical space encompassed by this compound. Techniques such as asymmetric synthesis and catalytic transformations will play a pivotal role in generating libraries of derivatives with enhanced properties. These efforts are likely to yield novel compounds with improved pharmacological profiles suitable for clinical development.

The development of new pharmaceuticals is a multifaceted process that requires collaboration across various disciplines, including chemistry, biology, pharmacology, and medicine. The compound (1R)-1-4-(3,6-dihydro-2H-pyran-4-yl)-5-fluoro-2-methylphenylethan-1-amine exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. Its unique structural features and promising biological activities make it a valuable asset in the quest to develop new treatments for human diseases.